N-ethyl-N-(2-methylphenyl)cyclobutanecarboxamide

• IUPAC Name: N-ethyl-N-(2-methylphenyl)cyclobutanecarboxamide
• InChI: InChI=1S/C14H19NO/c1-3-15(14(16)12-8-6-9-12)13-10-5-4-7-11(13)2/h4-5,7,10,12H,3,6,8-9H2,1-2H3
• InChI Key: NGYNACIZLWOMJT-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1C)C(=O)C2CCC2
• Molecular Formula: C14H19NO
• Molecular Weight: 217.31 g/mol

Description

N-ethyl-N-(2-methylphenyl)cyclobutanecarboxamide, also known as eticlopride, is a highly selective dopamine D2 receptor antagonist. It is a widely used research tool in the field of neuroscience and has been studied extensively for its potential therapeutic applications.

Mechanism of Action

Eticlopride acts as a competitive antagonist at dopamine D2 receptors, blocking the binding of dopamine and preventing its downstream signaling. This results in a decrease in dopamine-mediated neurotransmission and modulation of various physiological processes.
Biochemical and Physiological Effects:
The primary biochemical and physiological effects of N-ethyl-N-(2-methylphenyl)cyclobutanecarboxamide are related to its antagonistic activity at dopamine D2 receptors. This can result in a range of effects, including decreased locomotor activity, reduced reward-related behaviors, and altered motor function. Eticlopride has also been shown to modulate the release of other neurotransmitters, such as glutamate and GABA, and may have effects on other signaling pathways as well.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N-ethyl-N-(2-methylphenyl)cyclobutanecarboxamide is its high selectivity for dopamine D2 receptors, which allows for specific targeting of this receptor subtype in various experimental settings. However, N-ethyl-N-(2-methylphenyl)cyclobutanecarboxamide also has some limitations, including its relatively low affinity for the receptor and its potential to interact with other receptor subtypes at higher concentrations.

Future Directions

There are many potential future directions for research on N-ethyl-N-(2-methylphenyl)cyclobutanecarboxamide. One area of interest is the development of new drugs targeting the dopamine system that may have improved efficacy and fewer side effects than currently available treatments. Another area of interest is the use of N-ethyl-N-(2-methylphenyl)cyclobutanecarboxamide in combination with other drugs or therapies to enhance their effectiveness. Additionally, further research is needed to fully understand the mechanisms underlying the effects of N-ethyl-N-(2-methylphenyl)cyclobutanecarboxamide on various physiological processes and to identify potential new therapeutic targets.

Synthesis Methods

Eticlopride can be synthesized using a variety of methods. One of the most common methods involves the reaction of 2-methylphenylcyclobutanecarboxylic acid with ethylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using column chromatography and characterized using various spectroscopic techniques.

Scientific Research Applications

Eticlopride is primarily used as a research tool to study the role of dopamine D2 receptors in various physiological and pathological processes. It has been used in a wide range of studies, including those related to addiction, schizophrenia, Parkinson's disease, and depression. Eticlopride is also commonly used in preclinical studies to evaluate the efficacy of new drugs targeting the dopamine system.